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Compound of Interest

Compound Name: IR820-Ptx

Cat. No.: B12378416

This document provides essential safety protocols and operational guidance for the handling
and disposal of IR820-Ptx, a compound understood to be a conjugate of the near-infrared dye
IR820 and the cytotoxic agent Paclitaxel (Ptx). The highly hazardous nature of Paclitaxel, a
potent chemotherapy drug, dictates the stringent safety measures outlined below. All personnel
must adhere to these procedures to minimize exposure risk.

Hazard Identification and Risk Assessment

IR820-Ptx must be handled as a hazardous substance with cytotoxic, mutagenic, and
reproductive toxicity risks. The primary hazards are associated with the Paclitaxel component.

Table 1: Hazard Profile of IR820-Ptx Components
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Component

Paclitaxel (Ptx)

CAS Number

33069-62-4

Hazard
Classification

Health Hazard:
Germ cell
mutagenicity
(Category 1/2),
Reproductive
toxicity (Category
1B), Causes
damage to organs
through prolonged
or repeated
exposure.[1]
Corrosion/Irritation:
Causes serious eye
damage and skin
irritation.[2] Acute
Toxicity: May cause
respiratory
irritation.[2]

Key Precautionary
Statements

P201: Obtain
special
instructions before
use. P202: Do not
handle until all
safety precautions
have been read and
understood. P260:
Do not breathe
dust. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P308+P313: IF
exposed or
concerned: Get
medical
advicelattention.

| IR-820 Dye | 172616-80-7 | Physical Hazard: Combustible Solid. Health Hazard: Potential for
mild respiratory and eye irritation as a powder. | P261: Avoid breathing dust. P280: Wear
protective gloves/eye protection. |

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.
There is no safe level of exposure to cytotoxic agents. All PPE used when handling IR820-Ptx
should be considered contaminated and disposed of immediately after use.

Table 2: Required Personal Protective Equipment (PPE) for Handling IR820-Ptx
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EyelFace Respiratory
Task Gloves Gown . .
Protection Protection
One pair of
Receiving/Stora  chemotherapy- Safet
< = N/A J N/A
ge rated gloves glasses.
(ASTM D6978).
] Disposable,
Two pairs of )
solid-front, back-
o chemotherapy-
Weighing closure, poly- )
rated gloves Full-face shield -
Powder / coated NIOSH-certified
S (ASTM D6978). and safety )
Reconstitution (in chemotherapy N95 respirator.
Inner glove goggles.

a BSC)

under cuff, outer

glove over cuff.

gown with long
sleeves and

tight-fitting cuffs.

Two pairs of )
Disposable, o
chemotherapy- ) Required if there
) solid-front, back- ] ) )
Handling rated gloves Full-face shield is a risk of
] closure, poly- o
Solutions / (ASTM D6978). red or safety aerosolization
coate
Administration Change every 30 goggles. outside of a
) ) chemotherapy
minutes or if BSC.
_ gown.
contaminated.
Disposable,

Spill Cleanup

Two pairs of
chemotherapy-
rated gloves
(ASTM D6978).

solid-front, back-
closure, poly-
coated
chemotherapy

gown.

Full-face shield

and safety

goggles.

NIOSH-certified
N95 respirator.
For large spills, a
PAPR may be

required.

| Waste Disposal | Two pairs of chemotherapy-rated gloves (ASTM D6978). | Disposable, solid-

front, back-closure, poly-coated chemotherapy gown. | Safety glasses. | N/A |

Correctly putting on and removing PPE is critical to prevent cross-contamination. The

sequence below must be followed.
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Diagram 1: Procedural flow for donning and doffing cytotoxic handling PPE.

Operational Plan: Step-by-Step Guidance

All handling of IR820-Ptx must occur in a designated area, and powdered compound must be
handled within a certified Biological Safety Cabinet (BSC) or other appropriate containment
primary engineering control (C-PEC).

 Inspect: Upon receipt, inspect the package for any signs of damage or leakage within a BSC.

o Transport: Use a leak-proof secondary container to transport the chemical to the designated
storage area.

» Store: Store in a dedicated, clearly labeled, and secure location according to supplier
recommendations (e.g., -20°C). The storage area (freezer, refrigerator) must be labeled with
a "Cytotoxic Agent" warning. The container should be kept tightly closed in a well-ventilated,
locked area.

This procedure presents the highest risk of exposure and must be performed in a BSC.

o Prepare Workspace: Decontaminate the BSC before starting. Cover the work surface with a
plastic-backed absorbent pad.
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Assemble Supplies: Gather all necessary equipment (spatulas, tubes, solvent, vortexer) and
place them in the BSC.

Don Full PPE: Before handling the compound, don the complete PPE as specified in Table 2.

Handle Powder: Carefully open the container. To avoid aerosolizing the powder, do not
create air currents or tap the container. Use a dedicated spatula to gently scoop, not pour,
the required amount of IR820-Ptx onto weighing paper or directly into a tared tube.

Reconstitute: Add the required solvent slowly to the powder. Close the tube securely before
mixing or vortexing. Solutions are reported to be unstable and should be prepared fresh for
each experiment.

Decontaminate: Wipe the exterior of the final container with an appropriate deactivating
agent before removing it from the BSC.

Clean Up: Dispose of all single-use items (absorbent pad, weighing paper, pipette tips) into
the cytotoxic solid waste container located within the BSC. Decontaminate all surfaces of the
BSC after completion.

A cytotoxic spill kit must be readily available in all areas where IR820-Ptx is handled.
Alert Personnel: Immediately alert others in the area and restrict access.

Don PPE: Wear full PPE as listed in Table 2 for spill cleanup, including double gloves, a
chemotherapy gown, and respiratory/eye protection.

Contain Spill: For liquid spills, cover with absorbent pads from the spill kit. For powder spills,
gently cover with damp absorbent pads to avoid aerosolization.

Clean: Working from the outside of the spill inward, clean the area using the supplies in the
spill kit.

Dispose: Place all cleanup materials into the designated cytotoxic waste container.

Decontaminate: Clean the area with detergent and water, followed by an appropriate
deactivating agent.
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Safe Handling Workflow

The following diagram outlines the critical control points in the lifecycle of IR820-Ptx within a
laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12378416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Receive & Inspect
(in BSC)

Store Securely

(Labeled & Locked)

Weigh & Reconstitute
(in BSC with full PPE)

Experimental Phase

Handle Solution
(CSTD if possible)

Perform Experiment

Disposal Phase

Segregate Waste
(at point of use)

Dispose via Approved

Cytotoxic Waste Stream

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Diagram 2: Lifecycle and control points for handling IR820-Ptx.
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Disposal Plan

All waste contaminated with IR820-Ptx is considered cytotoxic and must be segregated at the
point of generation. The final disposal method for all cytotoxic waste is high-temperature
incineration. Never dispose of cytotoxic waste in regular trash, biohazard bags, or down the
drain.

Table 3: Cytotoxic Waste Segregation and Disposal Plan

Disposal

Waste Type Description Container

Procedure

Seal the container
when it is 3/4 full.
Do not overfill.
Place in the

Needles, syringes, Rigid, puncture-

Cytotoxic Sharps resistant, leak-

Waste

contaminated glass designated

Pasteur pipettes, proof container cytotoxic waste

slides, or vials. with a purple lid. accumulation area
for pickup by a
certified hazardous

waste vendor.

Cytotoxic Solid Waste

All contaminated PPE
(gloves, gowns,
masks), absorbent
pads, plasticware
(pipette tips, tubes),
and cleaning

materials.

Leak-proof container
lined with a yellow
chemotherapy waste
bag and labeled with
the cytotoxic symbol,
or a designated purple

container.

Seal the bag/container
when full. Place in the
designated cytotoxic
waste accumulation

area for pickup.

| Liquid Cytotoxic Waste | Unused or expired IR820-Ptx solutions, contaminated buffers. |

Sealable, shatter-proof container (e.g., HDPE) clearly labeled "Cytotoxic Liquid Waste" with the

contents listed. | DO NOT pour down the drain. Collect all liquid waste in the designated

container. When full, arrange for pickup by a certified hazardous waste vendor for incineration. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ir820-ptx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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